Cas no 2098096-44-5 (2-(3-(1-Hydroxyethyl)piperidin-1-yl)ethan-1-ol)

• Product Name: 2-(3-(1-Hydroxyethyl)piperidin-1-yl)ethan-1-ol
• CAS No: 2098096-44-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5725855
• PubChem ID: 121201676
• Update Time: 2025-10-23

2-(3-(1-Hydroxyethyl)piperidin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2098096-44-5
• F1907-5423
• AKOS026709836
• 2-(3-(1-hydroxyethyl)piperidin-1-yl)ethan-1-ol
• 1-[1-(2-hydroxyethyl)piperidin-3-yl]ethanol
• 2-(3-(1-Hydroxyethyl)piperidin-1-yl)ethan-1-ol

• Inchi： 1S/C9H19NO2/c1-8(12)9-3-2-4-10(7-9)5-6-11/h8-9,11-12H,2-7H2,1H3
• InChI Key： QLULWGUMFYBUBJ-UHFFFAOYSA-N
• SMILES： OC(C)C1CN(CCO)CCC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.7Ų

Additional information on 2-(3-(1-Hydroxyethyl)piperidin-1-yl)ethan-1-ol

2-(3-(1-Hydroxyethyl)piperidin-1-yl)ethan-1-ol: A Comprehensive Overview

2-(3-(1-Hydroxyethyl)piperidin-1-yl)ethan-1-ol, also known by its CAS number 2098096-44-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to this compound.

The molecular structure of 2-(3-(1-Hydroxyethyl)piperidin-1-yl)ethan-1-ol is characterized by a piperidine ring substituted with a hydroxyethyl group at the 3-position and an ethanolic group at the 1-position. This arrangement imparts the molecule with a combination of hydrophilic and hydrophobic properties, making it versatile for various chemical reactions. The piperidine ring, a six-membered saturated ring with one nitrogen atom, is a common structural motif in many bioactive compounds, including pharmaceutical agents.

Recent studies have highlighted the potential of 2-(3-(1-Hydroxyethyl)piperidin-1-yl)ethan-1-ol as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the construction of complex heterocycles, which are essential components of many drugs. The hydroxyl groups present in the molecule facilitate various functional group transformations, enabling chemists to design derivatives with enhanced pharmacological profiles.

In terms of synthesis, 2-(3-(1-Hydroxyethyl)piperidin-1-yl)ethan-1-ol can be prepared through several routes. One common method involves the nucleophilic substitution of an appropriate alkyl halide with piperidine derivatives. Another approach utilizes ring-opening reactions of epoxides or other cyclic intermediates. These methods underscore the molecule's synthetic accessibility and its suitability for large-scale production.

The pharmacological properties of 2-(3-(1-Hydroxyethyl)piperidin-1-yl)ethan-1-ol have also been a focus of recent investigations. Preclinical studies suggest that this compound exhibits moderate activity against certain enzymes and receptors, making it a promising lead for drug discovery programs. Moreover, its ability to modulate cellular signaling pathways has been explored in vitro, providing insights into its potential therapeutic applications.

In addition to its direct applications, 2-(3-(1-Hydroxyethyl)piperidin-1-y